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Compound of Interest

Compound Name: 3-Ethylcyclopentane-1-thiol

Cat. No.: B15266577 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Ethylcyclopentane-1-thiol was located.

The following information is synthesized from data on structurally similar compounds, including

cyclopentanethiol and ethylcyclopentane, and general safety protocols for handling thiols.

Researchers should handle this chemical with caution and perform a risk assessment prior to

use.

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Ethylcyclopentane-1-thiol, tailored for researchers, scientists, and professionals in drug

development.

Hazard Summary and Personal Protective
Equipment (PPE)
3-Ethylcyclopentane-1-thiol is anticipated to be a flammable liquid with a strong, unpleasant

odor characteristic of thiols. Based on data for similar compounds, it is likely to cause skin, eye,

and respiratory irritation.

Recommended Personal Protective Equipment:
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Protection Type Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be necessary

for splash hazards.

Skin Protection

Chemically resistant gloves (e.g., nitrile rubber).

A flame-resistant lab coat or coveralls should be

worn.

Respiratory Protection

All handling should be conducted in a well-

ventilated laboratory fume hood. If a fume hood

is not available or ventilation is insufficient, a

respirator with an appropriate organic vapor

cartridge is recommended.

Operational and Handling Plan
Engineering Controls:

Work exclusively in a certified chemical fume hood to minimize inhalation exposure to the

volatile and malodorous compound.

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.

Use spark-proof tools and equipment to prevent ignition of flammable vapors.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a

quench solution of aqueous sodium hypochlorite (bleach) to neutralize any potential spills

and decontaminate equipment.

Dispensing: Transfer the chemical from its storage container to the reaction vessel inside the

fume hood. Use a syringe or cannula for liquid transfers to minimize exposure.
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Reaction: Keep the reaction vessel closed to the extent possible. If heating is required, use a

controlled heating mantle and monitor the reaction closely.

Post-Reaction: Upon completion, any residual 3-Ethylcyclopentane-1-thiol should be

quenched with the bleach solution.

Disposal Plan
All waste containing 3-Ethylcyclopentane-1-thiol must be treated as hazardous waste.

Waste Treatment and Disposal Protocol:

Neutralization: Small quantities of residual thiol can be neutralized by reacting with an

excess of sodium hypochlorite solution (household bleach) in the fume hood. This oxidation

process helps to mitigate the strong odor and reactivity of the thiol.

Collection: Collect all neutralized waste and any contaminated disposable materials (e.g.,

gloves, paper towels) in a designated, properly labeled hazardous waste container.

Storage: Store the waste container in a cool, well-ventilated area, away from incompatible

materials.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company in accordance with local, state, and federal regulations.

Quantitative Data
The following table summarizes the computed physical properties for 3-Ethylcyclopentane-1-
thiol.
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Property Value Source

Molecular Formula C₇H₁₄S PubChem[1]

Molecular Weight 130.25 g/mol PubChem[1]

XLogP3 2.8 PubChem[1]

Exact Mass 130.08162162 Da PubChem[1]

Topological Polar Surface Area 1 Å² PubChem[1]

Experimental Workflow
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Don PPE Prepare Fume Hood Prepare Bleach Quench Transfer Chemical Perform Reaction Quench Residuals Collect Waste Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Handling 3-Ethylcyclopentane-1-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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